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Compound of Interest

Compound Name: Tert-butyl 3-hydroxybenzoate

Cat. No.: B3042338

An In-Depth Technical Guide to the Synthesis of Tert-butyl 3-hydroxybenzoate

Introduction

Tert-butyl 3-hydroxybenzoate is a valuable bifunctional molecule widely utilized as a key
building block in the synthesis of complex organic molecules, particularly within the
pharmaceutical and materials science sectors.[1][2][3][4] Its structure incorporates a sterically
hindered tert-butyl ester, which serves as a robust protecting group for the carboxylic acid, and
a phenolic hydroxyl group that remains available for further chemical modification. This unique
arrangement allows for selective reactions at the phenol position while the carboxyl group is
masked, an essential strategy in multi-step syntheses.[5] This guide provides an in-depth
exploration of the principal synthetic methodologies for preparing tert-butyl 3-
hydroxybenzoate, focusing on the underlying chemical principles, detailed experimental
protocols, and the rationale behind procedural choices to equip researchers and drug
development professionals with a comprehensive understanding of its synthesis.

Physicochemical and Spectroscopic Data

A thorough understanding of the target compound's properties is fundamental for its synthesis
and purification.
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Property Value Source

IUPAC Name tert-butyl 3-hydroxybenzoate [61[7]

CAS Number 57704-54-8 [7]

Molecular Formula C11H1403 [61[71[8]

Molecular Weight 194.23 g/mol [6]

Appearance White solid [9]
CC(C)

SMILES [6][8]
(C)OC(=0)C1=CC(=CC=C1)0
XAOVNTXDHGDNBG-

InChlKey [6][8]

UHFFFAOYSA-N

Table 1: Key physicochemical properties of tert-butyl 3-hydroxybenzoate.

Spectroscopic Data Observed Characteristics

13C NMR Spectral data available via public databases.

GOMS Mass spectrometry data confirms the molecular
weight and fragmentation pattern.

Characteristic peaks for hydroxyl (O-H) and
IR Spectra
ester carbonyl (C=0) groups are present.

Table 2: Summary of Spectroscopic Data.[6]

Core Synthetic Strategies

The synthesis of tert-butyl 3-hydroxybenzoate primarily revolves around the formation of a
sterically demanding ester bond. The choice of method depends on factors such as scale,
available reagents, and desired purity. The two most prevalent and logical approaches are:

o Acid-Catalyzed Electrophilic Addition: Utilizing isobutylene as the source of the tert-butyl
group in the presence of a strong acid catalyst. This method leverages the formation of a
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stable tert-butyl carbocation.

o Carboxylic Acid Activation (Coupling): Employing coupling agents to activate the carboxylic
acid of 3-hydroxybenzoic acid, facilitating its reaction with tert-butanol.
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Step 2: Nucleophilic Attack

R-COOH

ttack by carboxyl oxyge

R-C(OH)O*H-C(CHs)3
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4 1. Reaction Setup h

Dissolve 3-HBA, t-BuOH, DMAP
in anhydrous DCM

Cool to 0°C

4 2. Reaction A
Y

Add DCC solution dropwise

[Stir overnight at RT]

3. Workup &qurification

(Filter DCU precipitate]

(Wash filtrate (HCI, NaHCOs, Brine) )

(Dry & Concentrate)
[Column Chromatographa
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. nbinno.com [nbinno.com]

3. Bot Verification [rasayanjournal.co.in]

4. 3-Hydroxybenzoic Acid | C7TH603 | CID 7420 - PubChem [pubchem.ncbi.nlm.nih.gov]
5. researchgate.net [researchgate.net]

6. Tert-butyl 3-hydroxybenzoate | C11H1403 | CID 13382081 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. 3-Hydroxybenzoic acid tert-butyl ester 95% | CAS: 57704-54-8 | AChemBlock
[achemblock.com]

8. PubChemlLite - Tert-butyl 3-hydroxybenzoate (C11H1403) [pubchemlite.lcsb.uni.lu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3042338?utm_src=pdf-body-img
https://www.benchchem.com/product/b3042338?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-3-hydroxybenzoic-acid-properties-applications-and-manufacturing
https://www.nbinno.com/other-organic-chemicals/3-hydroxybenzoic-acid-versatile-aromatic-compound-pharmaceutical-cosmetic-industrial-applications-kr
https://rasayanjournal.co.in/admin/php/upload/684_pdf.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7420
https://www.researchgate.net/publication/330076866_Synthesis_and_Antibacterial_Activity_of_Novel_3-Hydroxy_Benzoic_Acid_Hybrid_Derivative_Part_I
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-3-hydroxybenzoate
https://www.achemblock.com/p37287-3-hydroxybenzoic-acid-tert-butyl-ester.html
https://www.achemblock.com/p37287-3-hydroxybenzoic-acid-tert-butyl-ester.html
https://pubchemlite.lcsb.uni.lu/e/compound/13382081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 9. prepchem.com [prepchem.com]

 To cite this document: BenchChem. [Synthesis of Tert-butyl 3-hydroxybenzoate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042338#synthesis-of-tert-butyl-3-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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